Cas no 1387574-21-1 (5-(3-Methyl-benzyl)-2-morpholin-4-yl-thiazol-4-ylamine)

5-(3-Methyl-benzyl)-2-morpholin-4-yl-thiazol-4-ylamine is a specialized thiazole derivative featuring a morpholine substituent and a 3-methylbenzyl group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a scaffold for bioactive molecules. The morpholine ring enhances solubility and metabolic stability, while the thiazole core provides a versatile platform for further functionalization. The 3-methylbenzyl moiety may contribute to lipophilicity and target binding affinity. Its well-defined structure makes it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or other enzyme-targeting agents. The compound's synthetic accessibility and modular design facilitate structure-activity relationship studies.

5-(3-Methyl-benzyl)-2-morpholin-4-yl-thiazol-4-ylamine structure

1387574-21-1 structure

Product Name:5-(3-Methyl-benzyl)-2-morpholin-4-yl-thiazol-4-ylamine

CAS No:1387574-21-1

MF:C₁₅H₁₉N₃OS

MW:289.39586186409

CID:5208825

Update Time:2025-10-29

5-(3-Methyl-benzyl)-2-morpholin-4-yl-thiazol-4-ylamine Chemical and Physical Properties

Names and Identifiers

- 5-(3-Methyl-benzyl)-2-morpholin-4-yl-thiazol-4-ylamine
- 4-Thiazolamine, 5-[(3-methylphenyl)methyl]-2-(4-morpholinyl)-
- Inchi： 1S/C15H19N3OS/c1-11-3-2-4-12(9-11)10-13-14(16)17-15(20-13)18-5-7-19-8-6-18/h2-4,9H,5-8,10,16H2,1H3
- InChI Key： XSQFLKHHNUYSRH-UHFFFAOYSA-N
- SMILES： S1C(CC2=CC=CC(C)=C2)=C(N)N=C1N1CCOCC1

5-(3-Methyl-benzyl)-2-morpholin-4-yl-thiazol-4-ylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM501796-1g	5-(3-Methylbenzyl)-2-morpholinothiazol-4-amine	1387574-21-1	97%	1g	$568	2023-02-02

5-(3-Methyl-benzyl)-2-morpholin-4-yl-thiazol-4-ylamine Related Literature

1. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
2. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
3. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
4. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
5. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735

Additional information on 5-(3-Methyl-benzyl)-2-morpholin-4-yl-thiazol-4-ylamine

Comprehensive Overview of 5-(3-Methyl-benzyl)-2-morpholin-4-yl-thiazol-4-ylamine (CAS No. 1387574-21-1)

The compound 5-(3-Methyl-benzyl)-2-morpholin-4-yl-thiazol-4-ylamine (CAS No. 1387574-21-1) is a thiazole derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This molecule features a thiazole core substituted with a morpholine ring and a 3-methylbenzyl group, making it a versatile scaffold for drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for small-molecule inhibitors and heterocyclic compounds like 5-(3-Methyl-benzyl)-2-morpholin-4-yl-thiazol-4-ylamine has surged, driven by advancements in cancer research and neurodegenerative disease studies. Its morpholine-thiazole hybrid structure is frequently explored in medicinal chemistry due to its bioavailability and ability to interact with biological targets. A common query among scientists is whether this compound exhibits blood-brain barrier (BBB) permeability, a critical factor for CNS-targeted drugs.

The synthesis of CAS No. 1387574-21-1 typically involves multi-step organic reactions, including cyclization and amination processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity. Given the rise of AI-driven drug design, computational tools like molecular docking are increasingly used to predict its binding affinity with proteins, a topic frequently searched in academic circles.

From a commercial perspective, 5-(3-Methyl-benzyl)-2-morpholin-4-yl-thiazol-4-ylamine is often listed by suppliers specializing in pharmaceutical intermediates and research chemicals. Its price and availability fluctuate based on demand from biotech startups and academic labs. Environmental and safety data (e.g., REACH compliance) are also commonly requested, reflecting the growing emphasis on green chemistry principles.

Ongoing studies focus on optimizing the compound’s ADME (Absorption, Distribution, Metabolism, Excretion) profile, a hot topic in preclinical research. Discussions in forums often revolve around its potential synergies with immunotherapy agents or antibody-drug conjugates (ADCs). As the scientific community prioritizes repurposing existing drugs, this molecule’s applicability beyond its initial targets remains an area of active investigation.

In summary, 5-(3-Methyl-benzyl)-2-morpholin-4-yl-thiazol-4-ylamine represents a promising candidate for multidisciplinary research, bridging gaps between chemical biology, drug development, and computational modeling. Its relevance to contemporary biomarker discovery and personalized medicine ensures sustained interest in both industrial and academic settings.